Characteristic components in TCM Standards
  • 2-Mercaptobenzothiazole
    2-Mercaptobenzothiazole
    • Cat. No.:
    • B037678
    • CAS No.:
    • 118090-09-8
    • Molecular Formula:
    • C7H5NS2
      C6H4SNCSH
      C7H5NS2
    • Molecular Weight:
    • 167.3 g/mol
    Description
    2-mercaptobenzothiazole is a pale yellow to tan crystalline powder with a disagreeable odor. (NTP, 1992)
    2(3H)-Benzothiazolethione, also known as captax or 2-mercaptobenzothiazole, belongs to the class of org...
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  • Tropic acid
    Tropic acid
    • Cat. No.:
    • B127719
    • CAS No.:
    • 552-63-6
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy gro...
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  • 7-Ethylcamptothecin
    7-Ethylcamptothecin
    • Cat. No.:
    • B193279
    • CAS No.:
    • 78287-27-1
    • Molecular Formula:
    • C22H20N2O4
    • Molecular Weight:
    • 376.4 g/mol
    Description
    7-ethylcamptothecin is a pyranoindolizinoquinoline.
    RN given for (S)-isomer;  structure given in first source
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  • Tetrahydrocurcumin
    Tetrahydrocurcumin
    • Cat. No.:
    • B193312
    • CAS No.:
    • 36062-04-1
    • Molecular Formula:
    • C21H24O6
    • Molecular Weight:
    • 372.4 g/mol
    Description
    Tetrahydrocurcumin is a beta-diketone that is curcumin in which both of the double bonds have been reduced to single bonds. It has a role as a metabolite. It is a beta-diketone, a polyphenol and a diarylheptanoi...
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  • Hydroxycamptothecin
    Hydroxycamptothecin
    • Cat. No.:
    • B1684218
    • CAS No.:
    • 19685-09-7
    • Molecular Formula:
    • C20H16N2O5
    • Molecular Weight:
    • 364.4 g/mol
    Description
    10-Hydroxycamptothecin is a pyranoindolizinoquinoline.
    10-hydroxycamptothecin is under investigation in clinical trial NCT00956787 (Study of AR-67 (DB-67) in Myelodysplastic Syndrome (MDS)).
    10-Hydroxycamp...
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  • Betulinic Acid
    Betulinic Acid
    • Cat. No.:
    • B1684228
    • CAS No.:
    • 472-15-1
    • Molecular Formula:
    • C30H48O3
    • Molecular Weight:
    • 456.7 g/mol
    Description
    Betulinic acid is a pentacyclic triterpenoid that is lupane having a double bond at position 20(29) as well as 3beta-hydroxy and 28-carboxy substituents. It is found in the bark and other plant parts of several ...
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  • Cyclopamine
    Cyclopamine
    • Cat. No.:
    • B1684311
    • CAS No.:
    • 4449-51-8
    • Molecular Formula:
    • C27H41NO2
    • Molecular Weight:
    • 411.6 g/mol
    Description
    Cyclopamine is a member of piperidines. It has a role as a glioma-associated oncogene inhibitor.
    Cyclopamine has been reported in Veratrum dahuricum, Veratrum grandiflorum, and Veratrum californicum with data...
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  • 1-Kestose
    1-Kestose
    • Cat. No.:
    • B7803635
    • CAS No.:
    • 12505-31-6
    • Molecular Formula:
    • C18H32O16
    • Molecular Weight:
    • 504.4 g/mol
    Description
    1-kestose is a trisaccharide found in vegetables consisting of beta-D-fructofuranose having beta-D-fructofuranosyl and alpha-D-glucopyranosyl residues attached at the 1- and 2-positions respectively.
    1-Kestos...
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  • Alisol A 24-Acetate
    Alisol A 24-Acetate
    • Cat. No.:
    • B15561447
    • CAS No.:
    • 18674-16-3
    • Molecular Formula:
    • C32H52O6
    • Molecular Weight:
    • 532.8 g/mol
    Description
    alisol A 24-acetate has been reported in Alisma with data available.
    isolated from Alismatis Rhizoma;  structure in first source
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  • Piceatannol 3'-O-glucoside
    Piceatannol 3'-O-glucoside
    • Cat. No.:
    • B15602452
    • CAS No.:
    • 94356-26-0
    • Molecular Formula:
    • C20H22O9
    • Molecular Weight:
    • 406.4 g/mol
    Description
    Piceatannol 3'-O-glucoside has been reported in Rheum undulatum, Rheum rhaponticum, and Rheum rhabarbarum with data available.
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